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Compound of Interest

Compound Name: Ethyldichlorophosphine

Cat. No.: B073763

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards associated with
ethyldichlorophosphine (CAS No. 1498-40-4) and detailed precautions for its safe handling.
The information is intended for laboratory personnel and professionals in drug development
who may work with this highly reactive and hazardous compound.

Summary of Hazards

Ethyldichlorophosphine is a colorless liquid with a pungent odor that presents significant
health and safety risks.[1] It is classified as a pyrophoric liquid, meaning it can ignite
spontaneously in air.[1][2] It also reacts violently with water.[1] The primary hazards include
severe skin burns and eye damage, and it is very toxic by inhalation.[1][3]

GHS Classification
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapor
H250: Catches fire
Pyrophoric Liquids Category 1 spontaneously if exposed to
air[1]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[1]
Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled[4]
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Physicochemical and Toxicity Data

A clear understanding of the physical, chemical, and toxicological properties of
ethyldichlorophosphine is essential for safe handling.

Physicochemical Properties
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Property Value Reference
Molecular Formula C2H5CI2P [2]
Molecular Weight 130.94 g/mol [1]
Colorless liquid with a pungent
Appearance [1112]
odor
Boiling Point 60 - 65 °C (13 hPa)
Specific Gravity 1.373 [4]
Vapor Pressure 26.1 mmHg at 25°C [2]
Vapor Density 5.62 [4]
Pyrophoric; reacts violently
with water and moist air.[1]
May react vigorously or
Reactivity explosively with diisopropyl
ether or other ethers in the
presence of trace metal salts.
[2]
Metric Species Reference

LCLo (Inhalation)

1,990 mg/m3/10 min Mice

[1]

Note: Comprehensive LD50 and LC50 data for other species are not readily available in the

reviewed literature.

Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the highly hazardous nature of ethyldichlorophosphine, strict adherence to

established protocols is mandatory.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

Personal Protective Equipment (PPE) Protocol

Body Protection:

Flame-retardant lab coat, chemical-resistant apron, and closed-toe shoes

Hand Protection:
i Chemical-resistant gloves (e.g., Butyl rubber)
> Eye Protection:
Tightly fitting safety goggles and face shield

Respiratory Protection:

Laboratory Work with
Ethyldichlorophosphine

Full-face respirator with appropriate cartridges

Click to download full resolution via product page

Figure 1: Required PPE for handling ethyldichlorophosphine.

Methodology:

+ Respiratory Protection: A full-face respirator with cartridges effective against organic vapors
and acid gases is required when handling this substance.[3][4]

+ Eye Protection: Wear tightly fitting safety goggles in combination with a face shield.[3][5]

« Hand Protection: Use chemical-resistant gloves that have been inspected for integrity before
use.[5]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b073763?utm_src=pdf-body-img
https://www.benchchem.com/product/b073763?utm_src=pdf-body
https://www.chemicalbook.com/msds/ethyl-dichlorophosphate.pdf
https://www.fishersci.com/store/msds?partNumber=AC118380250&productDescription=ETHYL+DICHLOROPHOSPHATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-dichlorophosphate.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26873
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26873
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Body Protection: Wear a flame-retardant lab coat, a chemical-resistant apron, and fully
enclosed footwear.[3]

Spill Response Protocol

Immediate and correct response to a spill is critical to prevent injury and property damage.
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Spill of
Ethyldichlorophosphine

Evacuate Immediate Area
Alert others

:

Don Appropriate PPE
(if safe to do so)

Contain Spill:
Use dry sand, earth, or other non-combustible material

Ventilate Area
(if not pyrophoric reaction)

Collect Spill Residue:
Use non-sparking tools

Dispose of Waste:
In a sealed, labeled container as hazardous waste

Decontaminate Area

Click to download full resolution via product page

Figure 2: Workflow for responding to a spill of ethyldichlorophosphine.
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Methodology:

Evacuation and Notification: Immediately evacuate the spill area and alert all personnel in
the vicinity.[2]

PPE: Before attempting to address the spill, don the appropriate PPE, including respiratory
protection.[2]

Containment: Cover the spill with a dry, non-combustible material such as sand or earth.[1]
DO NOT USE WATER OR FOAM.[1]

Ventilation: Ensure the area is well-ventilated.[2]

Collection: Using non-sparking tools, carefully collect the absorbed material into a
designated, sealable container for hazardous waste.[1][2]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[6]

Decontamination: Thoroughly decontaminate the spill area following institutional protocols.

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with

ethyldichlorophosphine.

Handling

All work with ethyldichlorophosphine must be conducted in a well-ventilated laboratory
fume hood.[3][5]

Use non-sparking tools and explosion-proof equipment.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Handle under an inert gas atmosphere (e.g., argon or nitrogen) and protect from moisture.[2]
Avoid contact with skin, eyes, and clothing.[3][6]

Do not breathe vapors or mists.[2]
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Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]
o Keep away from heat, sparks, open flames, and other ignition sources.[2]
o Store in a locked, secure area.[2]

o The material is moisture-sensitive and should be protected from water.[4]

First Aid Measures

In the event of exposure, immediate medical attention is required.

Click to download full resolution via product page

Figure 3: First aid procedures for exposure to ethyldichlorophosphine.

Methodology:

 Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[4][6]

o Skin Contact: Immediately flush the affected area with large amounts of cool water for at
least 20 minutes.[1] Remove all contaminated clothing. Immediate medical attention is
required.[4][6]
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 20 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call for immediate medical assistance.[2][6]

Fire Fighting Measures

o Extinguishing Media: Use dry chemical, soda ash, lime, or dry sand.[1]

e Unsuitable Extinguishing Media:DO NOT USE WATER, CARBON DIOXIDE, OR FOAM. The
substance reacts violently with water.[1]

o Specific Hazards: The material is pyrophoric and may ignite spontaneously in air.[1] Fire will
produce irritating, corrosive, and/or toxic gases, including hydrogen chloride and oxides of
phosphorus.[1][4] Containers may explode when heated.[1]

o Protective Equipment: Firefighters should wear positive-pressure self-contained breathing
apparatus (SCBA) and full chemical protective clothing.[1]

This technical guide is intended to provide essential information for the safe handling of
ethyldichlorophosphine. It is not a substitute for a thorough understanding of the material's
Safety Data Sheet (SDS) and adherence to all institutional and regulatory safety protocols.
Always consult the most current SDS before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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